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Barasertib Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of Barasertib (also

known as AZD1152). The following frequently asked questions (FAQs) and troubleshooting

guides are designed to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)
1. What are the recommended storage conditions for solid Barasertib?

For optimal stability, solid Barasertib powder should be stored under specific conditions to

prevent degradation. The recommended storage temperatures are based on the intended

duration of storage.

Storage Duration Temperature Additional Notes

Short-term (days to weeks) 0 - 4°C
Keep dry and protected from

light.[1]

Long-term (months to years) -20°C

Store in a dry, dark

environment. Can be stable for

over 5 years if stored properly.

[1][2]

2. How should I store Barasertib solutions?
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The stability of Barasertib in solution is highly dependent on the solvent and storage

temperature. Dimethyl sulfoxide (DMSO) is a commonly used solvent for Barasertib.

Solvent
Storage
Temperature

Duration Notes

DMSO -80°C Up to 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.[2]

DMSO -20°C Up to 1 month

For shorter-term

storage, though -80°C

is preferred for long-

term stability.

3. Is Barasertib sensitive to light?

Yes, it is recommended to store Barasertib in a dark environment to prevent potential

photodegradation.[1] Both the solid powder and solutions should be protected from light.

4. What is the solubility of Barasertib?

Barasertib is soluble in DMSO but not in water.[1] For in vitro studies, stock solutions are

typically prepared in DMSO. One supplier suggests a solubility of 33 mg/mL in DMSO, and

sonication is recommended to aid dissolution.[2] Another indicates a solubility of up to 100

mg/mL in fresh DMSO, noting that moisture-absorbing DMSO can reduce solubility.[3]

5. What is the difference between Barasertib (AZD1152) and Barasertib-hQPA (AZD1152-

HQPA)?

Barasertib (AZD1152) is a prodrug that is rapidly converted in plasma to its active metabolite,

Barasertib-hQPA (hydroxyquinazoline pyrazol anilide), also known as AZD2811.[4][5] This

conversion is mediated by phosphatases.[4] For in vitro experiments, it is common to use

Barasertib-hQPA directly.[5]

6. Is there any information on the pH stability of Barasertib?
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Detailed, publicly available stability studies across a wide pH range are limited. However, one

source, citing personal communication from the manufacturer, states that the active metabolite,

Barasertib-HQPA, has been shown to be stable for over 72 days at pH 7.4 and has an

extrapolated half-life of over 11.4 days at pH 1.[6]

Troubleshooting Guide
Problem: I am seeing variable results in my cell-based assays.

This could be related to the stability of your Barasertib stock solution.
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Variable Assay Results

Check Stock Solution Handling

Was the stock solution stored correctly?
(-80°C for long-term)

Storage

Were multiple freeze-thaw cycles avoided?

Yes

Prepare fresh stock solution from powder

No

No

Is the DMSO of high quality and anhydrous?

Yes

Test new stock solution in a control experiment

Use fresh, high-grade DMSO

No

Yes

Issue Resolved

Positive Control Works

Issue Persists: Consider other experimental variables

Positive Control Fails
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Preparation Storage

Weigh Barasertib-hQPA powder Add appropriate volume of anhydrous DMSO Vortex and sonicate until fully dissolved Aliquot into single-use vials Store at -80°C Protect from light
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Drug Action

Cellular Pathway

Barasertib (Prodrug)

Plasma Phosphatases

Barasertib-hQPA (Active)

Aurora B Kinase

Inhibits

Proper Mitosis
(Chromosome Segregation,

Cytokinesis)

Regulates

Polyploidy

Inhibition leads to

Apoptosis

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1683942?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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